Cas no 1644281-87-7 (6-Bromo-3,4-difluoro-2-nitrophenol)

• Product Name: 6-Bromo-3,4-difluoro-2-nitrophenol
• CAS No: 1644281-87-7
• MF: C₆H₂BrF₂NO₃
• MW: 253.9857878685
• MDL: MFCD26099166
• CID: 4702818
• PubChem ID: 84083236
• Update Time: 2025-06-09

6-Bromo-3,4-difluoro-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3,4-difluoro-2-nitrophenol
• CGGFDLQNYKVWJN-UHFFFAOYSA-N

• MDL： MFCD26099166
• Inchi： 1S/C6H2BrF2NO3/c7-2-1-3(8)4(9)5(6(2)11)10(12)13/h1,11H
• InChI Key： CGGFDLQNYKVWJN-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=C1O)[N+](=O)[O-])F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 213
• Topological Polar Surface Area: 66

Additional information on 6-Bromo-3,4-difluoro-2-nitrophenol

Introduction to 6-Bromo-3,4-difluoro-2-nitrophenol (CAS No. 1644281-87-7) in Modern Chemical Research

6-Bromo-3,4-difluoro-2-nitrophenol, identified by its CAS number 1644281-87-7, is a fluorinated nitroaromatic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This compound, characterized by its bromine and fluoro substituents on a nitro-substituted phenol backbone, exhibits unique electronic and steric properties that make it a valuable scaffold for the development of novel pharmaceuticals and advanced materials.

The structural features of 6-Bromo-3,4-difluoro-2-nitrophenol contribute to its reactivity and potential applications. The presence of both bromine and fluorine atoms introduces multiple sites for functionalization, enabling chemists to tailor its properties for specific purposes. The nitro group further enhances its utility by providing a site for further chemical transformations, such as reduction or condensation reactions, which are commonly employed in drug synthesis.

In recent years, the demand for fluorinated compounds in pharmaceuticals has surged due to their enhanced metabolic stability, lipophilicity, and binding affinity. 6-Bromo-3,4-difluoro-2-nitrophenol fits well within this trend, offering a versatile platform for the discovery of new bioactive molecules. Its fluorinated aromatic ring system is particularly attractive for designing ligands that interact with biological targets such as enzymes and receptors.

One of the most compelling aspects of 6-Bromo-3,4-difluoro-2-nitrophenol is its potential in the development of anticancer agents. Fluorinated nitroaromatics have shown promise in preclinical studies as inhibitors of kinases and other enzymes involved in tumor growth and progression. The bromine substituent on the phenol ring can be selectively modified to introduce other functional groups, allowing for the creation of highly specific inhibitors with improved pharmacokinetic profiles.

Recent research has highlighted the role of 6-Bromo-3,4-difluoro-2-nitrophenol in the synthesis of photoactive materials. The combination of fluorine and bromine atoms can influence the electronic properties of the molecule, making it suitable for applications in organic electronics and optoelectronics. For instance, derivatives of this compound have been explored as components in organic light-emitting diodes (OLEDs) and photovoltaic cells due to their ability to absorb and emit light efficiently.

The versatility of 6-Bromo-3,4-difluoro-2-nitrophenol also extends to its use as an intermediate in the synthesis of agrochemicals. Fluorinated phenols are known to exhibit herbicidal and fungicidal properties, making them valuable in crop protection strategies. By leveraging the reactivity of 6-Bromo-3,4-difluoro-2-nitrophenol, researchers can develop novel compounds that offer improved efficacy against pests while maintaining environmental safety.

The synthesis of 6-Bromo-3,4-difluoro-2-nitrophenol typically involves multi-step organic reactions starting from commercially available precursors. The introduction of bromine and fluorine atoms is often achieved through halogenation reactions, while the nitro group is typically introduced via nitration. These synthetic pathways are well-established and can be optimized for high yields and purity, ensuring that researchers have access to high-quality starting material for their investigations.

In conclusion,6-Bromo-3,4-difluoro-2-nitrophenol (CAS No. 1644281-87-7) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features make it an attractive scaffold for the development of novel bioactive molecules and advanced materials. As research continues to uncover new uses for this compound,6-Bromo-3,4-difluoro-2-nitrophenol is poised to play an increasingly important role in addressing some of the most pressing challenges in modern chemistry.